Cas no 1049568-88-8 (N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide
• CAS No: 1049568-88-8
• MF: C₂₃H₃₀N₄O₂
• MW: 394.509905338287
• CID: 6614375
• PubChem ID: 42390245
• Update Time: 2025-07-16

N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide
• N1-(3,4-dimethylphenyl)-N2-(3-(4-phenylpiperazin-1-yl)propyl)oxalamide
• F5309-0330
• AKOS024506110
• N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]oxamide
• 1049568-88-8
• VU0641434-1

• Inchi： 1S/C23H30N4O2/c1-18-9-10-20(17-19(18)2)25-23(29)22(28)24-11-6-12-26-13-15-27(16-14-26)21-7-4-3-5-8-21/h3-5,7-10,17H,6,11-16H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： YFIJBVBVBJRVNZ-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(C)=C(C)C=1)=O)NCCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 394.23687621g/mol
• Monoisotopic Mass: 394.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.7Ų

Additional information on N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide

Comprehensive Overview of N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide (CAS No. 1049568-88-8)

N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide (CAS No. 1049568-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its phenylpiperazine and dimethylphenyl moieties, exhibits unique properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological pathways and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.

The structural complexity of N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide underscores its versatility. The presence of a piperazine ring and an ethanediamide linker suggests potential interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical in treating conditions like anxiety, depression, and chronic pain, which are frequently searched topics in medical and scientific communities. This compound’s design may offer insights into developing novel small-molecule inhibitors or allosteric modulators, addressing the growing demand for non-opioid pain management solutions.

In the context of drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, CAS No. 1049568-88-8 presents a compelling case study. Its lipophilicity and molecular weight fall within the desirable ranges for blood-brain barrier penetration, a key factor in central nervous system (CNS) drug development. This aligns with the increasing focus on neurodegenerative diseases such as Alzheimer’s and Parkinson’s, which dominate healthcare-related searches. Researchers are also exploring its potential as a scaffold for kinase inhibitors, given the rising interest in targeted cancer therapies.

The synthesis of N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide involves multi-step organic reactions, including amide coupling and N-alkylation. These methods are widely discussed in academic and industrial settings, reflecting the compound’s relevance in medicinal chemistry. Its structure-activity relationship (SAR) studies are pivotal for optimizing bioactivity, a trending topic in computational chemistry and AI-driven drug design. Such advancements cater to the surge in searches for "AI in drug discovery" and "machine learning for molecular optimization."

From a commercial perspective, CAS No. 1049568-88-8 is available through specialized chemical suppliers, often listed under categories like research chemicals or pharmaceutical intermediates. Its applications extend to high-throughput screening (HTS) and lead compound identification, addressing the needs of biotech startups and academic labs. The compound’s potential role in epigenetic regulation and signal transduction further enhances its appeal, as these areas are heavily researched in the context of aging and metabolic disorders.

In summary, N'-(3,4-dimethylphenyl)-N-[3-(4-phenylpiperazin-1-yl)propyl]ethanediamide represents a promising candidate for advancing therapeutic innovation. Its structural features and hypothesized mechanisms align with contemporary scientific inquiries, making it a valuable subject for further exploration. As the demand for novel drug candidates and mechanistic studies grows, this compound is poised to remain a focal point in cutting-edge research.